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Abstract
Acid Green 1, also known by its synonym Naphthol Green B, is a synthetic nitroso dye

belonging to the acid dye class.[1] It is an organometallic iron coordination complex valued for

its vibrant green color and its utility in various scientific and industrial applications.[2][3] In the

realm of biomedical research, Acid Green 1 is primarily recognized for its role as a histological

and cytological stain, with a particular affinity for collagen.[1][4] This technical guide provides a

comprehensive review of the uses of Acid Green 1, focusing on its applications in research. It

includes a summary of its physicochemical properties, detailed experimental protocols for

histological staining, and a review of its safety and toxicity profile. This document is intended to

serve as a valuable resource for researchers, scientists, and professionals in drug development

who are considering the use of this versatile dye in their work.

Physicochemical Properties of Acid Green 1
Acid Green 1 is a dark green to black powder that is highly soluble in water and ethanol.[2] As

an anionic dye, its staining mechanism is primarily based on the electrostatic attraction

between the negatively charged sulfonic acid groups of the dye molecule and positively
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charged components within biological tissues, such as the amino groups of proteins like

collagen.[1]

Table 1: General and Physicochemical Properties of Acid Green 1

Property Value Reference(s)

Common Names
Acid Green 1, Naphthol Green

B
[1][4]

C.I. Number 10020 [4][5]

CAS Number 19381-50-1 [2][6]

Molecular Formula C₃₀H₁₅FeN₃Na₃O₁₅S₃ [2][6]

Molecular Weight 878.46 g/mol [2][6]

Appearance Dark green to black powder [2]

λmax (in water) 712 - 718 nm [4]

Solubility in Water 160 g/L (20 °C) [7]

Stability

Stable under normal

conditions; incompatible with

strong oxidizing agents.

[8][9]

Histological Applications
The primary application of Acid Green 1 in a research setting is as a biological stain. It is

particularly effective in staining collagen and is often used as a counterstain in polychrome

staining techniques, such as trichrome methods.[1][4] In these methods, it provides a stark

green contrast to cellular elements, which are typically stained with red or blue dyes. This

differential staining is invaluable in pathology for assessing fibrosis, where the extent of

collagen deposition is a key diagnostic marker.[1]

Mechanism of Staining
Acid Green 1 is an anionic dye that binds to basic components of tissues. The staining process

is driven by electrostatic interactions between the dye's negatively charged sulfonic acid groups
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and the positively charged amino groups of proteins, which are particularly abundant in

collagen fibers.[1] In trichrome staining, the differential coloration of various tissue components

is achieved through the sequential application of acid dyes with different molecular weights and

affinities for specific tissue structures.[1]

Experimental Protocols
Acid Green 1 can be used as a substitute for other green counterstains like Light Green SF

yellowish or Fast Green FCF in various trichrome staining protocols.[1] Below are detailed

protocols for two such methods: a modified Masson's trichrome stain and Mollier's trichrome

stain.

Modified Masson's Trichrome with Naphthol Green B
Counterstain
This protocol is a variation of the Lillie's trichrome method and is effective for differentiating

collagen from muscle and cytoplasm.[2]

Objective: To stain collagen green, nuclei black, and cytoplasm and muscle red.

Materials:

5 µm paraffin-embedded tissue sections

Bouin's fluid (optional, for secondary fixation)

Weigert's iron hematoxylin

Biebrich scarlet-acid fuchsin solution

Phosphomolybdic/Phosphotungstic acid solution

Naphthol Green B solution (2.5% w/v in distilled water with 2.5% v/v glacial acetic acid)

1% Acetic acid solution

Ethanol series (70%, 95%, 100%)
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Xylene

Resinous mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Rehydrate through descending grades of ethanol (100%, 95%, 70%) for 2 minutes each.

Rinse in distilled water.

Mordanting (Optional):

For formalin-fixed tissues, mordant in Bouin's fluid at 56-60°C for 1 hour or overnight at

room temperature to improve staining quality.

Wash in running tap water until the yellow color disappears.

Nuclear Staining:

Stain in Weigert's iron hematoxylin for 10 minutes.

Wash in running tap water for 10 minutes.

Rinse in distilled water.

Cytoplasmic and Muscle Staining:

Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

Rinse briefly in distilled water.

Differentiation:

Immerse in phosphomolybdic/phosphotungstic acid solution for 10-15 minutes, or until

collagen is decolorized.
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Collagen Staining:

Transfer directly to Naphthol Green B solution and stain for 10-20 minutes.

Final Rinse and Dehydration:

Rinse briefly in 1% acetic acid solution.

Dehydrate rapidly through ascending grades of ethanol (70%, 95%, 100%).

Clear in two changes of xylene.

Mounting:

Mount with a resinous mounting medium.

Expected Results:

Nuclei: Black

Cytoplasm, keratin, muscle fibers: Red

Collagen and mucus: Green

Mollier's Trichrome for Elastic and Collagen Fibers
This method is particularly useful for the simultaneous visualization of elastic fibers, collagen,

and other cellular components.[10]

Objective: To differentiate elastic fibers, collagen, and cellular elements in tissue sections.

Materials:

5µ paraffin sections of neutral buffered formalin-fixed tissue

Solution A: Orcein (0.8 g), Hydrochloric acid (1 mL), 100% Ethanol (50 mL), Distilled water

(50 mL)

Weigert's iron hematoxylin
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Solution B: Azocarmine (2 g), Glacial acetic acid (1 mL), Distilled water (100 mL)

Solution C: Phosphotungstic acid (5 g), Distilled water (100 mL)

Solution D (Naphthol Green B solution): Naphthol Green B (1 g), Glacial acetic acid (1

mL), Distilled water (100 mL)

Ethanol series (95%, 100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinization and Rehydration:

Bring sections to water via xylene and ethanol.

Elastic Fiber Staining:

Place sections in Solution A for 12 hours.

Nuclear Staining:

Stain nuclei with Weigert's iron hematoxylin for 1-3 minutes.

Differentiate the nuclear stain if necessary.

Wash with water for 15 minutes.

Cytoplasmic Staining:

Place sections in Solution B for 15-30 minutes.

Differentiation:

Decolorize in Solution C for 2-6 hours, changing the solution three times.
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Rinse quickly with distilled water.

Collagen Staining:

Place sections in Solution D for 15-30 minutes.

Dehydration and Clearing:

Agitate vigorously in 95% ethanol for 30 seconds.

Dehydrate through absolute ethanol.

Clear with xylene.

Mounting:

Mount with a resinous mounting medium.

Expected Results:

Nuclei: Blue

Elastic fibers: Black

Erythrocytes: Red

Cytoplasm: Purple

Collagen: Green[10]

Other Potential Research Applications
While the primary research application of Acid Green 1 is in histology, some studies have

explored its use in other areas.

Electrochemical Sensors
Naphthol Green B has been investigated for its potential use in the fabrication of

electrochemical sensors. For instance, it has been used to create a sensor for the detection of
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H₂O₂.[9] This application leverages the electrochemical properties of the dye.

Applications Beyond Biomedical Research
Industrially, Acid Green 1 is used for dyeing materials such as wool, silk, nylon, leather, and

paper.[3][6] It is also used in the formulation of soaps and cleaning products.[11]

Safety and Toxicity
A comprehensive toxicological profile for Acid Green 1 is not readily available. However, some

data and general safety precautions have been reported.

Table 2: Toxicity and Safety Data for Acid Green 1

Parameter Value/Information Reference(s)

Acute Toxicity (LD50)
460 mg/kg (Intravenous,

mouse)
[9]

Hazards Identification

May cause irritation of the

digestive tract, respiratory

tract, skin, and eyes. The

toxicological properties have

not been fully investigated.

[7]

Safety Precautions

Avoid ingestion and inhalation.

Avoid contact with eyes, skin,

and clothing. Use with

adequate ventilation. Wash

thoroughly after handling.

[7]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep container closed when

not in use.

[7]

Mandatory Visualizations
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Experimental Workflows
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Caption: Workflow for Modified Masson's Trichrome with Naphthol Green B.
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Caption: Workflow for Mollier's Trichrome Stain.

Areas with No Reported Applications
A thorough review of the scientific literature did not yield any evidence for the use of Acid

Green 1 in the following applications:

Signaling Pathways: There is no indication that Acid Green 1 is used to visualize or interfere

with specific cellular signaling pathways.

Tracking Dye in Electrophoresis: Acid Green 1 is not reported as a tracking dye for

monitoring the migration of nucleic acids or proteins during gel electrophoresis.

Conclusion
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Acid Green 1, or Naphthol Green B, is a valuable tool for researchers, particularly in the field

of histology. Its ability to provide a vibrant green stain to collagen makes it a suitable alternative

to other green dyes in trichrome staining methods, aiding in the assessment of fibrosis and the

study of connective tissue. While its applications in other research areas, such as the

development of electrochemical sensors, are being explored, its primary role remains in the

microscopic visualization of tissue architecture. For researchers and professionals in drug

development, Acid Green 1 offers a reliable method for the histological analysis of tissue

samples. As with any chemical reagent, it is essential to adhere to appropriate safety

precautions when handling and using this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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